2-Methylpiperidine hydrochloride
Overview
Description
2-Methylpiperidine hydrochloride is an organic compound that is commonly used in scientific research. It is a white crystalline powder that is soluble in water and has a strong odor. The compound is often used as a starting material for the synthesis of other chemicals and is also used as a reagent in various chemical reactions.
Scientific Research Applications
Hydrodenitrogenation Studies
2-Methylpiperidine hydrochloride has been studied in the context of hydrodenitrogenation (HDN), a crucial reaction in the refining of crude oil. For instance, Oyama and Lee (2005) explored the HDN mechanism of 2-methylpiperidine using nickel phosphide and sulfide catalysts, highlighting its relevance in petrochemical processes (Oyama & Lee, 2005). Similarly, Egorova et al. (2002) investigated the role of β hydrogen atoms in HDN reactions involving 2-methylpiperidine, contributing to a deeper understanding of the reaction mechanism in refining processes (Egorova, Zhao, Kukula, & Prins, 2002).
Chemical Structure and Behavior
The molecular structure and behavior of 2-methylpiperidine derivatives have been extensively studied. Szafran et al. (2005) examined the influence of halide anions on the structure of bis(N-methylpiperidine betaine) monocation, revealing insights into the compound's chemical behavior (Szafran, Dega-Szafran, Jaskólski, Addlagatta, & Dulewicz, 2005). Moreover, research on the absorption of CO2 in solutions of 2-methylpiperidine by Coulier et al. (2016) highlights its potential in environmental and industrial applications (Coulier, Lowe, Tremaine, Coxam, & Ballerat-Busserolles, 2016).
Pharmaceutical Research
In the field of pharmaceutical research, 2-methylpiperidine hydrochloride has been utilized in the synthesis of various compounds. For example, Kurbat et al. (1992) investigated the neurotropic properties of new derivatives of 1-methylpiperidine, suggesting potential applications in medical science (Kurbat, Korshak, Stankevich, & Kozlovskii, 1992).
Industrial Synthesis
2-Methylpiperidine hydrochloride also plays a role in industrial synthesis. Chen et al. (2019) developed a robust process for large-scale synthesis of 4-Methylenepiperidine Hydrochloride, a key intermediate for antifungal drugs, demonstrating its industrial significance (Chen, Li, Li, Liu, Li, & Tan, 2019).
Enantiomeric Resolution
In the domain of chiral chemistry, Fukawa et al. (2021) reported on a novel (S)-selective hydrolase from Arthrobacter sp. for the kinetic resolution of chiral 2-methylpiperidine, underscoring its importance in the synthesis of enantiomerically pure compounds (Fukawa, Mizuno, Kawade, Mitsukura, & Yoshida, 2021).
properties
IUPAC Name |
2-methylpiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N.ClH/c1-6-4-2-3-5-7-6;/h6-7H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BILCQNXKQKRGAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30481545 |
Source
|
| Record name | 2-Methylpiperidine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30481545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5119-88-0 |
Source
|
| Record name | 5119-88-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=203093 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Methylpiperidine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30481545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2-methylpiperidine hydrochloride in the synthesis described in the research paper?
A1: In the study titled "Umsetzungen von 0,3-Dialkyl-1,3-diaza-2-chloro-5,6-benzo-1,3,2-phosphorinan-4-onen; Darstellung von P(III)-Derivaten" [1, 2], 2-methylpiperidine hydrochloride is used as a reagent to substitute the chlorine atom in 1,3-dimethyl-1,3-diaza-2-chloro-5,6-benzo-1,3,2-phosphorinan-4-one (compound 1) with a 2-methylpiperidinyl group, yielding the P-substituted derivative (compound 4).
Q2: Can you elaborate on the structural characteristics of 2-methylpiperidine hydrochloride relevant to this reaction?
A2: 2-Methylpiperidine hydrochloride is a secondary amine hydrochloride salt. The secondary amine group plays a crucial role in the substitution reaction. The nitrogen atom in the amine group acts as a nucleophile, attacking the electrophilic phosphorus atom in compound 1 and displacing the chlorine atom. This nucleophilic substitution is a common method for modifying organophosphorus compounds.
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